5-(methylthio)-1H-indole-2,3-dione

• CAS No.: 418772-01-7
• Molecular Formula: C9H7NO2S
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 5-methylsulfanyl-1H-indole-2,3-dione
• InChI: InChI=1S/C9H7NO2S/c1-13-5-2-3-7-6(4-5)8(11)9(12)10-7/h2-4H,1H3,(H,10,11,12)
• InChI Key: QXXPJYJSTKYYTB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)NC(=O)C2=O

Description

5-(methylthio)-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C9H7NO2S and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(methylthio)aniline (13.92 g, 100 mmol) and diethyl ethanedioate (17.42 g, 100 mmol) in acetic acid (50 mL) was stirred at 90° C. for 8 h. The mixture was cooled to room temperature and allowed to stand overnight, at which time the product had crystallized. The crystals were collected by filtration and washed with minimal acetic acid. The crystals were dissolved in 5% sodium hydroxide (150 mL), and the solution was heated to 90° C. Air was bubbled through the solution continuously, forming a yellow solution. After 8 hours, the solution was cooled and acidified with concentrated HCl. The precipitate was collected by filtration and was washed with water and dried to afford 5-(methylthio)-1H-indole-2,3-dione (1.9 g, 10% yield). MS (m/z) 194.0 (M+H+).